2-amino-1-(4-chlorophenyl)-5-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile

• IUPAC Name: 5-amino-1-(4-chlorophenyl)-2-oxo-3H-pyrrole-4-carbonitrile
• InChI: InChI=1S/C11H8ClN3O/c12-8-1-3-9(4-2-8)15-10(16)5-7(6-13)11(15)14/h1-4H,5,14H2
• InChI Key: SKDFEZVCPXFKTC-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(N(C1=O)C2=CC=C(C=C2)Cl)N)C#N
• Molecular Formula: C11H8ClN3O
• DSSTOX Substance ID: DTXSID20367021
• Molecular Weight: 233.65 g/mol
• CAS No.: 124476-80-8

Description

2-amino-1-(4-chlorophenyl)-5-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile is a useful research compound. Its molecular formula is C11H8ClN3O and its molecular weight is 233.65 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

2-amino-1-(4-chlorophenyl)-5-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile serves as a key intermediate in the synthesis of biologically active scaffolds, particularly in the formation of Pyrrolo[2,3-b]Pyridine compounds. Notably, its derivatives have been synthesized and characterized for their potential biological activities, indicating its vital role in pharmaceutical research (Sroor, 2019).

Synthesis Methodologies

This compound is integral in the development of diverse synthetic methodologies. For instance, research has explored its synthesis under phase transfer conditions, showcasing its versatility and the potential for optimization in different synthetic environments (Dave & Parikh, 2001).

Material Science Applications

The derivatives of this compound have been studied for their material properties. For instance, investigations into the structural and optical properties of certain derivatives have provided insights into their potential applications in fields such as photovoltaics and thin-film technology (Zeyada, El-Nahass, & El-Shabaan, 2016).

Biological and Chemical Applications

The compound and its derivatives have been synthesized and evaluated for various biological activities. For example, studies have explored its role in forming compounds with antifungal properties, demonstrating its relevance in medicinal chemistry (Ibrahim et al., 2008).

Photovoltaic Properties

Research into the photovoltaic properties of derivatives of this compound highlights its importance in the development of organic–inorganic photodiodes. Studies have shown that these derivatives can significantly influence diode parameters, further pointing to their utility in the field of renewable energy (Zeyada, El-Nahass, & El-Shabaan, 2016).